2-{[4-allyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}-N-(2,3-dichlorophenyl)acetamide

• IUPAC Name: N-(2,3-dichlorophenyl)-2-[(4-prop-2-enyl-5-pyridin-4-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C18H15Cl2N5OS/c1-2-10-25-17(12-6-8-21-9-7-12)23-24-18(25)27-11-15(26)22-14-5-3-4-13(19)16(14)20/h2-9H,1,10-11H2,(H,22,26)
• InChI Key: PPYCAJIIUAMSGG-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=NN=C1SCC(=O)NC2=C(C(=CC=C2)Cl)Cl)C3=CC=NC=C3
• Molecular Formula: C18H15Cl2N5OS
• Molecular Weight: 420.3 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an allyl group, a pyridinyl group, a 1,2,4-triazole ring, a thioether linkage, and an acetamide group attached to a dichlorophenyl ring.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact method would depend on the starting materials and the specific conditions required for each reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the 1,2,4-triazole ring and the pyridinyl group could potentially allow for interesting interactions and conformations.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present in its structure. For example, the allyl group could undergo reactions with electrophiles, and the acetamide group could participate in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, and stability, would be influenced by its molecular structure. For example, the presence of polar functional groups could increase its solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were designed as a drug, it might interact with a specific biological target to exert its effect.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper precautions should be taken when handling it, especially if it is new or not well-studied.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its properties, and investigation of its potential applications. This could include testing its biological activity or studying its reactivity under various conditions.